N-(benzo[d][1,3]dioxol-5-yl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide dihydrochloride

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[4-(1-methylimidazol-2-yl)piperazin-1-yl]acetamide;dihydrochloride
• InChI: InChI=1S/C17H21N5O3.2ClH/c1-20-5-4-18-17(20)22-8-6-21(7-9-22)11-16(23)19-13-2-3-14-15(10-13)25-12-24-14;;/h2-5,10H,6-9,11-12H2,1H3,(H,19,23);2*1H
• InChI Key: KKJQAXFIXDVPLQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1N2CCN(CC2)CC(=O)NC3=CC4=C(C=C3)OCO4.Cl.Cl
• Molecular Formula: C17H23Cl2N5O3
• Molecular Weight: 416.3 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide dihydrochloride is a useful research compound. Its molecular formula is C17H23Cl2N5O3 and its molecular weight is 416.3. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide dihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide dihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anthelmintic Evaluation

A study conducted by Kumar and Sahoo (2014) explored the anthelmintic activity of a series of compounds, including those related to N-(benzo[d][1,3]dioxol-5-yl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide dihydrochloride. These compounds exhibited good anthelmintic activity against Pheretima posthumous, comparable to standard drugs like Albendazole and Piperazine (Kumar & Sahoo, 2014).

Inhibition of Acyl-Coenzyme A

Shibuya et al. (2018) identified a compound structurally similar to N-(benzo[d][1,3]dioxol-5-yl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide dihydrochloride as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT-1). This discovery is significant for developing treatments for diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Anticancer Activity

Boddu et al. (2018) synthesized a series of compounds related to N-(benzo[d][1,3]dioxol-5-yl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide dihydrochloride, showing in vitro anticancer activity against various human cancer cell lines. This study highlights the potential of these compounds in cancer treatment (Boddu et al., 2018).

Corrosion Inhibition

Yadav et al. (2016) researched benzimidazole derivatives, including those structurally similar to N-(benzo[d][1,3]dioxol-5-yl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide dihydrochloride, for their corrosion inhibitive properties on N80 steel in hydrochloric acid. This study offers valuable insights for industrial applications where corrosion inhibition is crucial (Yadav et al., 2016).

Anticholinesterase Properties

Mohsen et al. (2014) synthesized benzothiazole derivatives bearing piperazine and thiocarbamate moieties, showing potential as anticholinesterase agents. These findings are significant for developing treatments for diseases like Alzheimer's (Mohsen et al., 2014).